Cas no 646450-80-8 (7-Quinazolinamine, 2-methyl-N-(2-methylpropyl)-4-(1-pyrrolidinyl)-)

• Product Name: 7-Quinazolinamine, 2-methyl-N-(2-methylpropyl)-4-(1-pyrrolidinyl)-
• CAS No: 646450-80-8
• MF: C₁₇H₂₄N₄
• MW: 284.399263381958
• CID: 420852
• PubChem ID: 9860625
• Update Time: 2025-04-19

7-Quinazolinamine, 2-methyl-N-(2-methylpropyl)-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Quinazolinamine, 2-methyl-N-(2-methylpropyl)-4-(1-pyrrolidinyl)-
• 2-methyl-N-(2-methylpropyl)-4-pyrrolidin-1-ylquinazolin-7-amine
• DTXSID90432013
• 2-METHYL-N-(2-METHYLPROPYL)-4-(PYRROLIDIN-1-YL)QUINAZOLIN-7-AMINE
• N-Isobutyl-2-methyl-4-(pyrrolidin-1-yl)quinazolin-7-amine
• SCHEMBL5485963
• 646450-80-8

• Inchi： 1S/C17H24N4/c1-12(2)11-18-14-6-7-15-16(10-14)19-13(3)20-17(15)21-8-4-5-9-21/h6-7,10,12,18H,4-5,8-9,11H2,1-3H3
• InChI Key： MVSFQACIHFWJGN-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC(=CC=3N=C(C)N=2)NCC(C)C)CCCC1

Computed Properties

• Exact Mass: 284.20032
• Monoisotopic Mass: 284.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05